![molecular formula C8H8FNO2 B3040056 2-Amino-6-fluoro-4-methylbenzoic acid CAS No. 1522641-69-5](/img/structure/B3040056.png)
2-Amino-6-fluoro-4-methylbenzoic acid
Overview
Description
“2-Amino-6-fluoro-4-methylbenzoic acid” is a chemical compound with the CAS Number: 1522641-69-5 . It has a molecular weight of 169.16 and is typically found in a powder form .
Synthesis Analysis
While specific synthesis methods for “this compound” were not found, a related compound, 2-amino-6-fluorobenzoic acid methyl ester, has been synthesized through the condensation with (4-fluorophenyl) acetyl chloride .Molecular Structure Analysis
The molecular formula of “this compound” is C8H8FNO2 . The InChI code is 1S/C8H8FNO2/c1-4-2-5(9)7(8(11)12)6(10)3-4/h2-3H,10H2,1H3,(H,11,12) .Physical And Chemical Properties Analysis
“this compound” is a powder with a molecular weight of 169.16 . The storage temperature is room temperature .Mechanism of Action
Target of Action
Benzylic compounds typically interact with various enzymes and receptors in the body .
Mode of Action
It’s known that benzylic compounds can undergo various reactions, including free radical bromination, nucleophilic substitution, and oxidation . These reactions can lead to changes in the molecular structure of the compound, potentially altering its interaction with its targets .
Biochemical Pathways
It’s known that the compound can react with cyanogen bromide to prepare 2-amino-5-methyl-benzo[d][1,3]oxazin-4-one , which suggests it may be involved in various biochemical reactions.
Pharmacokinetics
The compound’s solubility, molecular weight, and other physical and chemical properties can influence its bioavailability .
Result of Action
It’s known that the compound can be used in the synthesis of a novel benzamide with potent neuroleptic activity , suggesting it may have potential therapeutic applications.
Action Environment
Environmental factors such as pH, temperature, and the presence of other compounds can influence the action, efficacy, and stability of 2-Amino-6-fluoro-4-methylbenzoic acid .
Advantages and Limitations for Lab Experiments
FAMBA has several advantages for lab experiments. It is a potent and selective inhibitor of COX enzymes, making it a useful tool for studying the role of COX enzymes in various biological processes. FAMBA is also relatively easy to synthesize, making it readily available for research purposes.
However, there are also limitations to using FAMBA in lab experiments. FAMBA has poor solubility in water, which can limit its bioavailability and effectiveness in some experimental systems. FAMBA also has a relatively short half-life in vivo, which can limit its therapeutic potential.
Future Directions
There are several future directions for research on FAMBA. One area of interest is the development of FAMBA-based drugs for the treatment of cancer and inflammation-related disorders. Researchers are also exploring the potential of FAMBA as a tool for studying the role of COX enzymes in various biological processes.
Another area of interest is the development of more potent and selective COX inhibitors based on the structure of FAMBA. Researchers are also exploring the potential of combining FAMBA with other drugs, such as chemotherapy drugs, to enhance their efficacy in cancer treatment.
Overall, FAMBA is a promising compound with a wide range of potential therapeutic applications. Further research is needed to fully understand its mechanisms of action and to develop more effective and selective drugs based on its structure.
Scientific Research Applications
FAMBA has been studied for its potential therapeutic applications in cancer and inflammation-related disorders. In cancer research, FAMBA has been shown to inhibit the growth of various cancer cell lines, including breast, prostate, and lung cancer cells. FAMBA has also been shown to enhance the efficacy of chemotherapy drugs, such as cisplatin and doxorubicin, in cancer cells.
In inflammation-related disorders, FAMBA has been shown to inhibit the production of pro-inflammatory cytokines, such as interleukin-1β and tumor necrosis factor-α, in macrophages and other immune cells. FAMBA has also been shown to reduce inflammation and pain in animal models of arthritis and colitis.
Safety and Hazards
properties
IUPAC Name |
2-amino-6-fluoro-4-methylbenzoic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8FNO2/c1-4-2-5(9)7(8(11)12)6(10)3-4/h2-3H,10H2,1H3,(H,11,12) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TUEUHMLXPFOPSV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1)F)C(=O)O)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8FNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
169.15 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1522641-69-5 | |
Record name | 2-amino-6-fluoro-4-methylbenzoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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